
4-Fluoro-2,6-diiodoaniline chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Fluoro-2,6-diiodoaniline

Cat. No.: B15092800 Get Quote

Technical Guide: 4-Fluoro-2,6-diiodoaniline
Disclaimer: Comprehensive chemical property data for 4-Fluoro-2,6-diiodoaniline is not

readily available in public databases. This guide addresses the user's query by providing

available information on a closely related isomer, 2-Fluoro-4,6-diiodoaniline, and outlines

general synthetic and analytical methodologies applicable to such compounds.

Introduction
Halogenated anilines are a critical class of compounds in organic synthesis, serving as

versatile building blocks for pharmaceuticals, agrochemicals, and materials science. The

specific substitution pattern of fluorine and iodine atoms on the aniline ring can significantly

influence the molecule's reactivity, lipophilicity, and metabolic stability. This guide aims to

provide a technical overview of the available chemical properties and general experimental

considerations for diiodo-fluoroanilines, with a specific focus on the available data for 2-Fluoro-

4,6-diiodoaniline due to the absence of specific data for the 4-fluoro isomer.

Physicochemical Properties of 2-Fluoro-4,6-
diiodoaniline
Quantitative data for 2-Fluoro-4,6-diiodoaniline is limited. The following table summarizes the

available information from chemical suppliers.[1][2][3]
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Property Value Source

Molecular Formula C₆H₄FI₂N [2]

Molecular Weight 362.91 g/mol [1]

CAS Number 1301739-25-2 [1]

Appearance Not Available

Melting Point Not Available

Boiling Point Not Available

Solubility Not Available

Purity Typically >95% [1]

Spectral Data
Specific spectral data (¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry) for 4-Fluoro-2,6-
diiodoaniline or 2-Fluoro-4,6-diiodoaniline are not available in the public domain. General

spectral characteristics for halogenated anilines would be expected. For instance, in ¹H-NMR,

the aromatic protons would appear as multiplets, with coupling constants influenced by the

fluorine and iodine substituents.

Experimental Protocols
Detailed experimental protocols for the synthesis of 4-Fluoro-2,6-diiodoaniline are not

described in the available literature. However, a general synthetic approach for diiodo-

substituted anilines can be conceptualized.

General Synthesis of a Diiodo-Fluoroaniline
A plausible synthetic route could involve the direct iodination of a corresponding fluoroaniline.

The regioselectivity of the iodination would be directed by the activating amino group and the

deactivating, ortho-para directing fluorine atom.

A general workflow for such a synthesis is depicted below:
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General Synthetic Workflow for a Diiodo-Fluoroaniline

Starting Material Reaction Step Work-up & Purification Final Product

Fluoroaniline Isomer Iodination
(e.g., I₂, NIS, or ICl in a suitable solvent)

Reactant Aqueous Work-up
(Quenching, Extraction)

Crude Product Purification
(e.g., Column Chromatography, Recrystallization) Diiodo-Fluoroaniline IsomerIsolated Product

Click to download full resolution via product page

A general synthetic workflow for a diiodo-fluoroaniline.

Safety and Handling
Specific safety and handling information for 4-Fluoro-2,6-diiodoaniline is not available. For

the related compound, 2-Fluoro-4-iodoaniline, the following hazards are identified:

Causes skin irritation.[4][5]

Causes serious eye irritation.[4][5]

May cause respiratory irritation.[4][5]

It is prudent to handle any diiodo-fluoroaniline compound with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted

in a well-ventilated fume hood.

Signaling Pathways and Biological Activity
There is no information available in the searched literature regarding any signaling pathways or

specific biological activities of 4-Fluoro-2,6-diiodoaniline or its isomers. Halogenated anilines,

in general, are evaluated in drug discovery programs for their potential as intermediates in the

synthesis of bioactive molecules.

Conclusion
While a comprehensive profile of 4-Fluoro-2,6-diiodoaniline is not available, this guide

provides the known data for the closely related isomer, 2-Fluoro-4,6-diiodoaniline. The provided
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general synthetic workflow and safety considerations offer a starting point for researchers and

drug development professionals interested in this class of compounds. Further experimental

investigation is required to fully characterize the chemical and biological properties of 4-Fluoro-
2,6-diiodoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15092800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

